Dasatinib carbaldehyde

• Molecular Formula: C21H22ClN7O2S
• Molecular Weight: 472.0 g/mol
• IUPAC Name: N-(2-chloro-6-methylphenyl)-2-[[6-(4-formylpiperazin-1-yl)-2-methylpyrimidin-4-yl]amino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C21H22ClN7O2S/c1-13-4-3-5-15(22)19(13)27-20(31)16-11-23-21(32-16)26-17-10-18(25-14(2)24-17)29-8-6-28(12-30)7-9-29/h3-5,10-12H,6-9H2,1-2H3,(H,27,31)(H,23,24,25,26)
• InChI Key: BKDGDNUWAYNWBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CCN(CC4)C=O

Description

Dasatinib carbaldehyde is a derivative of dasatinib, a well-known tyrosine kinase inhibitor used primarily in the treatment of chronic myeloid leukemia and Philadelphia chromosome-positive acute lymphoblastic leukemia

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of dasatinib carbaldehyde typically involves the introduction of an aldehyde group into the dasatinib molecule. This can be achieved through various organic synthesis techniques, including oxidation reactions where a primary alcohol group is converted into an aldehyde. Common reagents for this transformation include pyridinium chlorochromate (PCC) and Dess-Martin periodinane .

Industrial Production Methods: Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. This involves optimizing reaction conditions to ensure high yield and purity, often using continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) .

Chemical Reactions Analysis

Types of Reactions: Dasatinib carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be further oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The aldehyde group can participate in nucleophilic substitution reactions, forming imines or hydrazones when reacted with amines or hydrazines.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, PCC

Reduction: NaBH4, LiAlH4

Substitution: Amines, hydrazines

Major Products:

Oxidation: Carboxylic acids

Reduction: Primary alcohols

Substitution: Imines, hydrazones

Scientific Research Applications

Chemistry: It can be used as an intermediate in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.

Biology: Its ability to form covalent bonds with biomolecules makes it useful in studying protein-ligand interactions and enzyme mechanisms.

Medicine: As a derivative of dasatinib, it may have potential as a therapeutic agent, particularly in targeting specific proteins involved in cancer pathways.

Industry: It can be used in the development of new materials with specific chemical properties, such as polymers and resins.

Mechanism of Action

Dasatinib carbaldehyde, like dasatinib, is expected to inhibit tyrosine kinases by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream signaling proteins, thereby inhibiting cell proliferation and inducing apoptosis in cancer cells. The aldehyde group may also allow for covalent modification of target proteins, potentially enhancing its inhibitory effects .

Similar Compounds:

Dasatinib: The parent compound, primarily used in cancer treatment.

Imatinib: Another tyrosine kinase inhibitor used for similar indications.

Nilotinib: A second-generation tyrosine kinase inhibitor with a different side effect profile.

Uniqueness: this compound’s uniqueness lies in its aldehyde functional group, which can participate in additional chemical reactions not possible with dasatinib. This functional group can form covalent bonds with biomolecules, potentially leading to new therapeutic applications and research opportunities .